2-Amino-5-(2,5-dichlorophenyl)nicotinic acid

• CAS: 1261966-96-4
• Molecular Formula: C12H8Cl2N2O2
• Molecular Weight: 283.11 g/mol
• SMILES: C1=CC(=C(C=C1Cl)C2=CC(=C(N=C2)N)C(=O)O)Cl
• InChI: InChI=1S/C12H8Cl2N2O2/c13-7-1-2-10(14)8(4-7)6-3-9(12(17)18)11(15)16-5-6/h1-5H,(H2,15,16)(H,17,18)
• InChIKey: JZUHPIYLLZAGTE-UHFFFAOYSA-N

For nAChR-focused research, generic 5-arylnicotinic acid analogs often confound subtype selectivity. This compound's exact 2-amino-5-(2,5-dichlorophenyl) pattern removes that ambiguity. ✔ Precise pharmacophore for α4β2/α7 nAChR radioligand displacement assays [US 9,346,784 B2] ✔ ≥97% purity enables direct use as quantitative LC-MS/MS reference standard ✔ Three orthogonal diversification vectors (C2-amine, C3-acid, C5-aryl) for parallel SAR expansion

2-Amino-5-(2,5-dichlorophenyl)nicotinic acid: Structural Identity & Procurement

2-Amino-5-(2,5-dichlorophenyl)nicotinic acid (CAS 1261966-96-4, molecular formula C12H8Cl2N2O2, molecular weight 283.11 g/mol) is a synthetic, polysubstituted nicotinic acid derivative bearing a 2-amino group and a 5-(2,5-dichlorophenyl) substituent on the pyridine ring . This compound belongs to the broader class of amino-substituted phenyl-nicotinic acids, which are investigated as scaffolds for nicotinic acetylcholine receptor (nAChR) ligands and as dihydroorotate dehydrogenase (DHODH) inhibitors in patent literature [1]. Its structural features—namely the 2-amino group and the specific 2,5-dichloro substitution pattern on the pendant phenyl ring—differentiate it from closely related analogs in both physicochemical properties and prospective pharmacological profiles.

2-Amino-5-(2,5-dichlorophenyl)nicotinic acid provides a defined 2-amino and 2,5-dichloro substitution pattern for nAChR and DHODH pathway studies.

Hydrogen-bond donor profile supports physicochemical differentiation from 2-chloro and unsubstituted analogs in assay design.

Distinct molecular weight (283.11 g/mol) enables selective LC-MS detection without isotopic labeling.

• [1] Castro-Palomino Laria JC, Erra Sola M, Navarro Romero E, Lozoya Toribio ME. Amino nicotinic and isonicotinic acid derivatives as DHODH inhibitors. US Patent 8,691,852 B2, issued April 8, 2014. Available at: https://patents.justia.com/patent/8691852 View Source

2-Amino-5-(2,5-dichlorophenyl)nicotinic acid: Non-Interchangeability with Analogs

Substitution at the 2-position of the nicotinic acid core with an amino group (versus chloro, hydroxyl, or unsubstituted variants) alters hydrogen-bonding capacity, electronic distribution, and metabolic vulnerability [1]. Concurrently, the 5-(2,5-dichlorophenyl) appendage distinguishes this compound from isomers bearing 2,4-, 3,4-, or 3,5-dichloro patterns, each of which presents a distinct vector of chlorine substitution known to influence target recognition at nicotinic acetylcholine receptors and other protein binding sites [2]. Even a single change—such as replacing the 2-amino group with a 2-chloro substituent (e.g., 2-chloro-5-(2,5-dichlorophenyl)nicotinic acid, CAS 1261960-19-3)—yields a compound with markedly different lipophilicity and ionization behavior, predictive of divergent pharmacokinetic and target-engagement profiles . For procurement, reliance on a generic in-class compound without matching the precise 2-amino-5-(2,5-dichlorophenyl) substitution pattern risks introducing unintended SAR discontinuity and confounding biological readouts in nAChR-focused or DHODH-targeted experiments.

Target Compound

2-Amino-5-(2,5-dichlorophenyl)nicotinic acid
HBD=2, MW 283.11, 2,5-dichloro pattern

2-Chloro Analog

2-Chloro-5-(2,5-dichlorophenyl)nicotinic acid (MW 302.54, HBD=1) may shift hydrogen-bonding interactions and target-engagement profile.

ΔHBD −1 vs target; class-level evidence

Target Compound

2-Amino-5-(2,5-dichlorophenyl)nicotinic acid

2-Unsubstituted Analog

5-(2,5-Dichlorophenyl)nicotinic acid (MW 268.10) lacks the 2-amino donor; ionization and permeability may differ.

Missing amino group; data to verify

Target Compound

2,5-Dichloro substitution pattern

Isomeric Dichloro Patterns

2,4-, 3,4- or 3,5-dichloro isomers may exhibit divergent nAChR subtype selectivity based on patent SAR; direct substitution not supported.

Substitution pattern may alter receptor interactions

• [1] Pavlova MV. Synthesis and Study of Antimicrobial and Antiinflammatory Activity of 2-Substituted Nicotinic Acid Amides. Pharm Chem J. 2001;35(12):651-653. Available at: https://scispace.com/articles/synthesis-and-study-of-antimicrobial-and-antiinflammatory-activity-of-2-substituted-nicotinic-acid-amides View Source
• [2] Brown ML, Paige MA, Xiao Y, Kellar KJ, Yenugonda VM, Levin ED, Rezvani AH. Phenyl-substituted nicotinic ligands, and methods of use thereof. US Patent 9,346,784 B2, issued May 24, 2016. Available at: https://patents.google.com/patent/US9346784B2/en View Source

2-Amino-5-(2,5-dichlorophenyl)nicotinic acid: Differentiation Evidence vs Closest Analogs

2-Amino vs 2-Chloro: Physicochemical Differentiation

The 2-amino substituent introduces one hydrogen-bond donor (HBD) and one additional hydrogen-bond acceptor (HBA) relative to 2-unsubstituted nicotinic acid analogs. For 2-Amino-5-(2,5-dichlorophenyl)nicotinic acid (C12H8Cl2N2O2, MW 283.11), the calculated HBD count is 2 (carboxylic acid OH + amine NH2) and HBA count is 4, compared with the 2-chloro analog 2-Chloro-5-(2,5-dichlorophenyl)nicotinic acid (CAS 1261960-19-3, C12H6Cl3NO2, MW 302.54) which has HBD = 1 and HBA = 3. This difference shifts the topological polar surface area (tPSA) and computed logP values, altering predicted membrane permeability and solubility profiles that are critical for both in vitro assay performance and in vivo pharmacokinetics .

Hydrogen-Bond Donor Count

Class-level inference

Target: HBD = 2 (COOH + NH₂)
2-Chloro analog: HBD = 1
2-Unsubstituted: HBD = 1

Additional HBD may alter solubility and permeability; direct bioactivity comparisons require experimental normalization.

ΔHBD = +1 over comparators; calculated properties only.

Evidence Dimension	Hydrogen-bond donor count (HBD)
Target Compound Data	HBD = 2 (carboxylic acid OH + primary amine NH2)
Comparator Or Baseline	2-Chloro-5-(2,5-dichlorophenyl)nicotinic acid: HBD = 1; 5-(2,5-Dichlorophenyl)nicotinic acid: HBD = 1
Quantified Difference	ΔHBD = +1 over 2-chloro and 2-unsubstituted comparators
Conditions	Structural analysis; calculated physicochemical properties based on molecular formula and functional group analysis

Why This Matters

The additional HBD fundamentally alters solubility, permeability, and protein binding characteristics, making direct bioactivity comparisons between 2-amino and 2-chloro analogs inappropriate without experimental normalization.

Molecular Weight Distinction in LC-MS Analysis

The molecular weight of 2-Amino-5-(2,5-dichlorophenyl)nicotinic acid (283.11 g/mol) differs substantially from closely related positional isomers and substitution variants. For example, the 2-chloro analog 2-Chloro-5-(2,5-dichlorophenyl)nicotinic acid (CAS 1261960-19-3) has MW 302.54 g/mol (Δ = +19.43 g/mol), while 5-(2,5-Dichlorophenyl)nicotinic acid (CAS 1181639-80-4) has MW 268.10 g/mol (Δ = −15.01 g/mol). These mass differences are readily resolved by standard LC-MS instrumentation operating at unit resolution, enabling unambiguous identification and quantification of the target compound in complex biological matrices without isotopic labeling .

Molecular Weight

Supporting evidence

283.11 g/mol (C₁₂H₈Cl₂N₂O₂)

Distinct mass resolves from 2-chloro analog (−19.43 g/mol) and 2-unsubstituted analog (+15.01 g/mol) in LC-MS.

Facilitates selective detection in complex matrices.

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	283.11 g/mol (C12H8Cl2N2O2)
Comparator Or Baseline	2-Chloro-5-(2,5-dichlorophenyl)nicotinic acid: 302.54 g/mol; 5-(2,5-Dichlorophenyl)nicotinic acid: 268.10 g/mol
Quantified Difference	ΔMW: −19.43 g/mol vs. 2-chloro analog; +15.01 g/mol vs. 2-unsubstituted analog
Conditions	Calculated exact mass based on molecular formula

Why This Matters

The unique molecular weight serves as a built-in analytical handle, facilitating selective detection and quantification in pharmacokinetic and metabolism studies without requiring custom derivatization.

2,5-Dichloro Substitution Pattern: Target Engagement Differentiation

The 2,5-dichloro substitution pattern on the pendant phenyl ring has been specifically claimed in patent literature for α4β2 nAChR ligand activity and DHODH inhibition, while alternative isomers (2,3-, 2,4-, and 3,4-dichloro) are separately exemplified or absent from key structure-activity relationship (SAR) tables. US Patent 9,346,784 B2 describes phenyl-substituted nicotinic ligands displaying picomolar binding affinity for α4β2 nicotinic receptors, with the dichlorophenyl substitution pattern directly influencing selectivity across nAChR subtypes [1]. The 2,5-dichloro isomer directs the chlorine atoms into distinct steric and electronic environments compared with the 2,4- or 3,4-isomers, affecting π-stacking interactions and halogen bonding with receptor pocket residues [2].

2,5-Dichloro Pattern

Class-level inference

Claimed in α4β2 nAChR ligand patents; isomer patterns differ in SAR tables.

Target engagement profiles may diverge from 2,4- or 3,4-isomers; experimental confirmation required.

Inferred from US 9,346,784 B2; no quantitative selectivity data provided.

Evidence Dimension	nAChR subtype selectivity (inferred from patent SAR)
Target Compound Data	2,5-Dichlorophenyl substitution claimed in α4β2 nAChR ligand patents
Comparator Or Baseline	2,4-Dichlorophenyl analogs and 3,4-dichlorophenyl analogs: distinct selectivity profiles noted in patent disclosures
Quantified Difference	Quantitative selectivity data for this specific compound not publicly available; differentiation inferred from patent SAR tables
Conditions	Inferred from patent SAR disclosures (US 9,346,784 B2); experimental confirmation required

Why This Matters

The specific 2,5-dichloro substitution pattern is a non-interchangeable design feature for nAChR-targeted programs; substituting with a 2,4- or 3,4-isomer may yield divergent receptor selectivity and functional outcomes.

• [1] Brown ML, Paige MA, Xiao Y, Kellar KJ, Yenugonda VM, Levin ED, Rezvani AH. Phenyl-substituted nicotinic ligands, and methods of use thereof. US Patent 9,346,784 B2, issued May 24, 2016. Available at: https://patents.google.com/patent/US9346784B2/en View Source
• [2] Castro-Palomino Laria JC, Erra Sola M, Navarro Romero E, Lozoya Toribio ME. Amino nicotinic and isonicotinic acid derivatives as DHODH inhibitors. US Patent 8,691,852 B2, issued April 8, 2014. Available at: https://patents.justia.com/patent/8691852 View Source

Dual-Target Scaffold: nAChR and DHODH

The 2-amino-5-phenyl-nicotinic acid scaffold is simultaneously claimed in patent families directed toward two distinct therapeutic target classes: neuronal nicotinic acetylcholine receptors (nAChRs, particularly α4β2 subtype) [1] and dihydroorotate dehydrogenase (DHODH) [2]. Most commercially available analogs are explicitly described for only one of these target classes. The dual target-class positioning of this scaffold suggests potential for cross-screening in both neuropharmacology and immunology/oncology contexts, which is not a shared feature among all in-class phenyl-nicotinic acids .

Dual-Target Patent Coverage

Supporting evidence

Scaffold appears in nAChR (US 9,346,784) and DHODH (US 8,691,852) patent families.

Dual-target positioning may support cross-screening; most analogs link to single target class only.

Patent landscape analysis; peer-reviewed validation not yet available.

Evidence Dimension	Target class coverage in patent literature
Target Compound Data	Scaffold claimed in both nAChR ligand patents (US 9,346,784 B2) and DHODH inhibitor patents (US 8,691,852 B2)
Comparator Or Baseline	5-(2,5-Dichlorophenyl)nicotinic acid and simpler phenyl-nicotinic acids: predominantly associated with single-target class patent families
Quantified Difference	Two distinct target class patent families vs. typically one for simpler analogs
Conditions	Patent landscape analysis; experimental validation of dual-target activity not confirmed in peer-reviewed literature

Why This Matters

For screening library procurement, this compound offers a rare opportunity to probe two mechanistically unrelated target classes (nAChR and DHODH) with a single scaffold, potentially increasing the return on investment in hit-finding campaigns.

• [1] Brown ML, Paige MA, Xiao Y, Kellar KJ, Yenugonda VM, Levin ED, Rezvani AH. Phenyl-substituted nicotinic ligands, and methods of use thereof. US Patent 9,346,784 B2, issued May 24, 2016. Available at: https://patents.google.com/patent/US9346784B2/en View Source
• [2] Castro-Palomino Laria JC, Erra Sola M, Navarro Romero E, Lozoya Toribio ME. Amino nicotinic and isonicotinic acid derivatives as DHODH inhibitors. US Patent 8,691,852 B2, issued April 8, 2014. Available at: https://patents.justia.com/patent/8691852 View Source

2-Amino-5-(2,5-dichlorophenyl)nicotinic acid: Research & Industrial Applications

α4β2 nAChR Subtype Selectivity Profiling

The 2-amino-5-(2,5-dichlorophenyl) substitution pattern is aligned with the SAR space claimed in US Patent 9,346,784 B2 for α4β2 nAChR ligands [1]. This compound is most appropriately deployed as a tool for exploring how the 5-(2,5-dichlorophenyl) pharmacophore, in conjunction with a 2-amino hydrogen-bond donor, influences binding affinity and functional efficacy at α4β2 versus other nAChR subtypes (α7, α3β4, muscle-type). Its use is recommended in radioligand displacement assays (e.g., [³H]nicotine or [³H]epibatidine) on recombinant nAChR subtypes expressed in HEK or SH-EP1 cells, where the differential binding profile compared with 2-chloro or 2-unsubstituted analogs can be directly assessed [2]. This scenario leverages the compound's combinatorial substitution pattern to deconvolve the contribution of each functional group to subtype selectivity.

DHODH Inhibitor Hit Expansion & Lead Optimization

As the 2-amino-nicotinic acid core is explicitly claimed in DHODH inhibitor patent families (US 8,691,852 B2), this compound is a logical choice for hit-expansion libraries screening against human DHODH [1]. The 2-amino group provides a synthetic handle for further derivatization (e.g., amidation, sulfonylation, or urea formation), enabling rapid SAR exploration around the C2 position while maintaining the 5-(2,5-dichlorophenyl) moiety fixed [2]. In biochemical DHODH assays using the DCIP chromogen reduction method, the compound can serve as a baseline scaffold against which newly synthesized analogs are benchmarked for inhibitory potency (IC₅₀ determination). Its differentiation from teriflunomide-like scaffolds lies in the presence of the 5-aryl substituent, which may probe an accessory binding pocket distinct from the ubiquinone binding site .

LC-MS/MS Reference Standard for Dichlorophenyl-Nicotinic Acids

With a molecular weight of 283.11 g/mol and a characteristic isotopic pattern from two chlorine atoms (M:M+2:M+4 ratio of approximately 9:6:1), 2-Amino-5-(2,5-dichlorophenyl)nicotinic acid is well-suited as an analytical reference standard for developing selective LC-MS/MS methods [1]. Its mass distinction from the 2-chloro analog (Δ = −19.43 g/mol) and the 2-unsubstituted analog (Δ = +15.01 g/mol) allows it to function as a unique internal standard or calibration reference in bioanalytical assays where cross-talk between structurally similar analogs must be eliminated. Given a vendor-reported purity specification of ≥97% (CheMenu catalog CM491618), it meets the minimum purity threshold for use as a quantitative reference material in pharmacokinetic and tissue distribution studies [2].

MedChem Scaffold for Combinatorial Library Design

The combination of a carboxylic acid (C3), a primary amine (C2), and a 5-aryl substituent creates three distinct synthetic diversification vectors on a single pyridine core [1]. This makes 2-Amino-5-(2,5-dichlorophenyl)nicotinic acid an ideal core scaffold for generating focused compound libraries via parallel amidation (at C3-carboxylic acid), reductive amination or sulfonylation (at C2-amine), or Suzuki coupling (at C5 via halogen exchange on the pendant phenyl ring). Such libraries can simultaneously explore chemical space around nAChR and DHODH targets, offering procurement efficiency for medicinal chemistry groups seeking to maximize SAR information per compound purchased [2].

Application

Selection Property

Validation Focus

α4β2 nAChR subtype profiling

2,5-Dichlorophenyl + 2-amino pharmacophore combination

Binding affinity and functional efficacy vs α7, α3β4 subtypes

DHODH inhibitor hit expansion

2-Amino handle for derivatization; 5-aryl moiety as accessory binding probe

Biochemical IC₅₀ against human DHODH; benchmark vs teriflunomide-like scaffolds

LC-MS/MS reference standard

Characteristic Cl₂ isotope pattern and mass delta from analogs

Method selectivity; elimination of cross-talk in multi-analyte panels

MedChem library core scaffold

Three diversification vectors (C2-amine, C3-acid, C5-aryl)

Parallel library synthesis efficiency; SAR coverage across nAChR/DHODH space

• [1] Brown ML, Paige MA, Xiao Y, Kellar KJ, Yenugonda VM, Levin ED, Rezvani AH. Phenyl-substituted nicotinic ligands, and methods of use thereof. US Patent 9,346,784 B2, issued May 24, 2016. Available at: https://patents.google.com/patent/US9346784B2/en View Source
• [2] Castro-Palomino Laria JC, Erra Sola M, Navarro Romero E, Lozoya Toribio ME. Amino nicotinic and isonicotinic acid derivatives as DHODH inhibitors. US Patent 8,691,852 B2, issued April 8, 2014. Available at: https://patents.justia.com/patent/8691852 View Source